Cas no 2248186-19-6 ((2R)-2-(1-Phenylcyclopentyl)propan-1-ol)

• Product Name: (2R)-2-(1-Phenylcyclopentyl)propan-1-ol
• CAS No: 2248186-19-6
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6399639
• PubChem ID: 137941673
• Update Time: 2025-05-19

(2R)-2-(1-Phenylcyclopentyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506987
• (2R)-2-(1-Phenylcyclopentyl)propan-1-ol
• 2248186-19-6

• Inchi： 1S/C14H20O/c1-12(11-15)14(9-5-6-10-14)13-7-3-2-4-8-13/h2-4,7-8,12,15H,5-6,9-11H2,1H3/t12-/m0/s1
• InChI Key： ODFRYDGDULUGMJ-LBPRGKRZSA-N
• SMILES： OC[C@H](C)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(1-Phenylcyclopentyl)propan-1-ol

Introduction to (2R)-2-(1-Phenylcyclopentyl)propan-1-ol (CAS No. 2248186-19-6)

(2R)-2-(1-Phenylcyclopentyl)propan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 2248186-19-6, this compound represents a synthetic target of considerable interest for researchers exploring novel therapeutic agents. The molecule features a chiral center, specifically at the (2R) configuration, which is crucial for its interaction with biological targets and its overall pharmacological profile.

The structural framework of (2R)-2-(1-Phenylcyclopentyl)propan-1-ol consists of a propanol side chain attached to a cyclopentyl ring, which is further substituted with a phenyl group. This particular arrangement creates a molecule with both rigid and flexible regions, allowing it to interact with various biological receptors in a nuanced manner. The presence of the phenyl group enhances the compound's lipophilicity, which can be advantageous for crossing biological membranes, while the cyclopentyl ring provides stability and defined spatial orientation.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (2R)-2-(1-Phenylcyclopentyl)propan-1-ol is therefore of paramount importance in its pharmaceutical applications. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in the production of this compound, ensuring that it meets the stringent requirements for clinical use.

One of the most compelling aspects of (2R)-2-(1-Phenylcyclopentyl)propan-1-ol is its potential as a scaffold for drug discovery. Researchers have been exploring its utility in developing novel compounds that target various diseases, including neurological disorders and inflammatory conditions. The chiral center at the (2R) position allows for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of derivative molecules.

The synthesis of (2R)-2-(1-Phenylcyclopentyl)propan-1-ol involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of producing this compound. These innovations are critical for scaling up production while maintaining cost-effectiveness and compliance with regulatory standards.

From a biochemical perspective, (2R)-2-(1-Phenylcyclopentyl)propan-1-ol has shown promise in preclinical studies as a modulator of certain biological pathways. Its structural features suggest interactions with enzymes and receptors involved in pain perception, neurotransmission, and immune responses. For instance, derivatives of this compound have been investigated for their potential analgesic effects, leveraging the lipophilic nature of the phenyl group to enhance membrane permeability and receptor binding.

The role of computational chemistry in understanding the behavior of (2R)-2-(1-Phenylcyclopentyl)propan-1-ol cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound will interact with biological targets at the atomic level. These simulations help guide experimental design by identifying key functional groups that contribute to its activity and by predicting possible side reactions during synthesis.

In conclusion, (2R)-2-(1-Phenylcyclopentyl)propan-1-ol (CAS No. 2248186-19-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure, chiral configuration, and potential biological activities make it a valuable candidate for further research and development. As synthetic methodologies continue to improve and our understanding of molecular interactions deepens, compounds like this one are poised to play a crucial role in addressing some of today's most pressing medical challenges.